Cas no 404888-00-2 (1-Boc-3-Formyl-4-hydroxyindole)
404888-00-2 structure
Product Name:1-Boc-3-Formyl-4-hydroxyindole
CAS No:404888-00-2
MF:C14H15NO4
MW:261.273204088211
MDL:MFCD05864720
CID:328403
PubChem ID:11010752
Update Time:2025-04-19
1-Boc-3-Formyl-4-hydroxyindole Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-3-Formyl-4-hydroxyindole
- 1H-Indole-1-carboxylicacid, 3-formyl-4-hydroxy-, 1,1-dimethylethyl ester
- 3-Formyl-4-hydroxyindole-1-carboxylic acid tert-butyl ester
- tert-butyl 3-formyl-4-hydroxyindole-1-carboxylate
- 4-Hydroxyindole-3-carboxaldehyde, N-BOC protected
- DTXSID30451824
- UTVZHXNPZANGME-UHFFFAOYSA-N
- SCHEMBL6304561
- BCP34558
- AKOS015837033
- A873327
- 404888-00-2
- DS-8622
- tert-Butyl 3-formyl-4-hydroxy-1H-indole-1-carboxylate
- FT-0693979
- 1H-Indole-1-carboxylic acid, 3-formyl-4-hydroxy-, 1,1-dimethylethyl ester
- 3-Formyl-4-hydroxyindole-1-carboxylic acid tert-butyl ester;tert-Butyl 3-formyl-4-hydroxy-1H-indole-1-carboxylate
-
- MDL： MFCD05864720
- Inchi： 1S/C14H15NO4/c1-14(2,3)19-13(18)15-7-9(8-16)12-10(15)5-4-6-11(12)17/h4-8,17H,1-3H3
- InChI Key： UTVZHXNPZANGME-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(C=O)C2C(=CC=CC1=2)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 261.10000
- Monoisotopic Mass: 261.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 435.8°Cat760mmHg
- Flash Point: 217.3°C
- Refractive Index: 1.569
- PSA: 68.53000
- LogP: 2.94260
1-Boc-3-Formyl-4-hydroxyindole Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
1-Boc-3-Formyl-4-hydroxyindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-3-Formyl-4-hydroxyindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103150-10g |
1-Boc-3-Formyl-4-hydroxyindole |
404888-00-2 | 95% | 10g |
$239 | 2021-08-06 | |
| Apollo Scientific | OR1701-1g |
4-Hydroxy-1H-indole-3-carboxaldehyde, N-BOC protected |
404888-00-2 | 95+% | 1g |
£140.00 | 2024-05-25 | |
| Chemenu | CM103150-5g |
1-Boc-3-Formyl-4-hydroxyindole |
404888-00-2 | 95% | 5g |
$*** | 2023-05-30 | |
| Matrix Scientific | 071737-1g |
1-Boc-3-Formyl-4-hydroxyindole, 95+% |
404888-00-2 | 95+% | 1g |
$231.00 | 2023-09-09 | |
| Matrix Scientific | 071737-5g |
1-Boc-3-Formyl-4-hydroxyindole, 95+% |
404888-00-2 | 95+% | 5g |
$700.00 | 2023-09-09 | |
| Matrix Scientific | 071737-10g |
1-Boc-3-Formyl-4-hydroxyindole, 95+% |
404888-00-2 | 95+% | 10g |
$893.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843366-1g |
1-Boc-3-Formyl-4-hydroxyindole |
404888-00-2 | 95% | 1g |
378.00 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B34070-1g |
1-Boc-3-Formyl-4-hydroxyindole |
404888-00-2 | - | 1g |
￥918.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B34070-250mg |
1-Boc-3-Formyl-4-hydroxyindole |
404888-00-2 | - | 250mg |
￥388.0 | 2022-10-09 | |
| eNovation Chemicals LLC | D518957-1g |
1-Boc-3-ForMyl-4-hydroxyindole |
404888-00-2 | 97% | 1g |
$255 | 2024-05-24 |
1-Boc-3-Formyl-4-hydroxyindole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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